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Compound Name: N-Phenyl-N-propionylglycine

Cat. No.: B7459985

Get Quote

Abstract
This document provides a comprehensive guide to the acylation of N-phenylglycine using

propionic anhydride to synthesize N-propionyl-N-phenylglycine. N-acyl amino acids are a

significant class of molecules with applications ranging from surfactants to drug development

and materials science.[1][2][3] This protocol details a robust laboratory-scale procedure,

including reaction mechanism, step-by-step experimental instructions, purification methods,

and critical safety considerations. The causality behind key procedural steps is explained to

provide researchers with a deep understanding of the synthesis, enabling effective

troubleshooting and adaptation.

Introduction and Scientific Background
N-phenylglycine is a non-proteinogenic amino acid notable as an industrial precursor for indigo

dye and as a building block in organic synthesis.[4] Its derivatization through N-acylation

modifies its chemical properties, creating amphiphilic structures with broad utility. The

introduction of a propionyl group via acylation with propionic anhydride is a fundamental

transformation that yields N-propionyl-N-phenylglycine.
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The reaction proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of N-

phenylglycine acts as the nucleophile, attacking one of the electrophilic carbonyl carbons of

propionic anhydride. This process is highly efficient but requires careful management of

reaction conditions to ensure high yield and purity, particularly concerning the handling of the

corrosive anhydride reagent.

Reaction Mechanism and Stoichiometry
The core of this synthesis is the nucleophilic acyl substitution reaction. The amino group of N-

phenylglycine attacks a carbonyl carbon of propionic anhydride, leading to the formation of a

tetrahedral intermediate. This intermediate subsequently collapses, expelling a propionate ion,

a relatively good leaving group due to resonance stabilization.[5] The overall reaction produces

the desired N-propionyl-N-phenylglycine and one equivalent of propionic acid as a byproduct.

Reaction Scheme:

N-phenylglycine + Propionic Anhydride → N-Propionyl-N-phenylglycine + Propionic Acid

The mechanism is illustrated in the diagram below. The inclusion of a non-nucleophilic base,

such as pyridine, is crucial. Pyridine serves two purposes: it acts as a scavenger for the

propionic acid generated during the reaction, driving the equilibrium towards the product, and it

can also act as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate.

Caption: Mechanism of N-phenylglycine acylation.

Materials and Equipment
Reagents and Chemicals
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Reagent Formula
MW ( g/mol
)

Molarity/Pur
ity

Supplier Notes

N-

Phenylglycine
C₈H₉NO₂ 151.16 ≥98%

Sigma-

Aldrich

Store in a

cool, dry

place.[4]

Propionic

Anhydride
C₆H₁₀O₃ 130.14 ≥98.5% Carl ROTH

Corrosive.

Handle with

extreme care.

[6]

Pyridine C₅H₅N 79.10
Anhydrous,

≥99.8%

Sigma-

Aldrich

Toxic &

Flammable.

Use in a fume

hood.

Dichlorometh

ane (DCM)
CH₂Cl₂ 84.93

Anhydrous,

≥99.8%

Fisher

Scientific

Volatile. Use

in a well-

ventilated

fume hood.

Hydrochloric

Acid
HCl 36.46 2 M (aq.) VWR For workup.

Deionized

Water
H₂O 18.02 N/A In-house

For washing

and

recrystallizati

on.

Anhydrous

MgSO₄/Na₂S

O₄

- - Granular
Fisher

Scientific

For drying the

organic

phase.

Equipment
Three-neck round-bottom flask (250 mL) with stoppers

Magnetic stirrer and stir bar
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Reflux condenser with coolant circulation

Dropping funnel (100 mL)

Heating mantle with temperature control

Ice-water bath

Separatory funnel (500 mL)

Büchner funnel and flask for vacuum filtration

Rotary evaporator

pH paper or calibrated pH meter

Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

Thin-Layer Chromatography (TLC) plates (silica gel) and developing chamber

Detailed Experimental Protocol
This protocol is based on a 10 mmol scale. Adjust quantities accordingly for different scales.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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